BENGHE Methodological & Application

Check Availability & Pricing

Understanding TMCbh: A Research Compound,
Not a Clinical Therapeutic

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TMCB

Cat. No.: B611406

For Researchers, Scientists, and Drug Development Professionals:

Our comprehensive review of available scientific literature and product databases indicates that
TMCDb is a dual-kinase inhibitor of casein kinase 2 (CK2) and extracellular-signal-regulated
kinase 8 (ERK8)[1][2]. It has been cataloged for laboratory research purposes only and is not
an approved therapeutic agent for patient use. Furthermore, information suggests that this
compound has been discontinued.

Given that TMCDb is a preclinical research compound and has not been administered to human
subjects in a clinical setting, there is no associated clinical data regarding its safety, efficacy, or
potential side effects in patients. Supportive care protocols are developed based on the
adverse events observed during clinical trials and post-market surveillance of therapeutic
drugs.

Therefore, the creation of supportive care protocols for patients receiving TMCb is not
applicable, as there are no patients undergoing treatment with this compound. The following
sections provide the available technical information on TMCb and a general framework for
preclinical toxicity assessment, which would be the necessary preceding step before any
potential clinical development and subsequent need for supportive care guidelines.

Technical Profile of TMCb
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Property Value Reference
CAS Number 905105-89-7

Molecular Formula C11HoBraNsO:2

Molecular Weight 534.82 g/mol

Mechanism of Action

Dual-kinase inhibitor of Casein
Kinase 2 (CK2) and
Extracellular-Signal-Regulated
Kinase 8 (ERKS)

ICso

0.50 uM for both CK2 and
ERKS

Solubility

Soluble to 25 mM in DMSO

Preclinical Development Workflow

For a research compound like TMCb to progress to a stage where supportive care protocols

would be relevant, it would need to undergo a rigorous preclinical development process. The

general workflow for such a process is outlined below.
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Preclinical Development Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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